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Compound of Interest

Compound Name:
4-Bromobenzenesulfonic acid

hydrate

Cat. No.: B2379184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the acidity of 4-Bromobenzenesulfonic
acid hydrate, a compound of significant interest in organic synthesis and catalysis. This

document outlines its physicochemical properties, with a focus on its acid dissociation constant

(pKa), and presents a detailed experimental protocol for its determination.

Physicochemical Properties of 4-
Bromobenzenesulfonic Acid Hydrate
4-Bromobenzenesulfonic acid is a strong organic acid, a property attributable to the electron-

withdrawing effects of the bromine atom and the sulfonyl group, which stabilize the resulting

sulfonate anion. The hydrated form is commonly encountered in laboratory settings. A summary

of its key quantitative data is presented in Table 1.
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Property Value Source

Predicted pKa -0.83 ± 0.50 ChemBK[1]

Molecular Formula C6H5BrO3S·H2O PubChem[2]

Molecular Weight 255.08 g/mol Calculated

Melting Point 90-93 °C Sigma-Aldrich

Table 1: Quantitative Data for 4-Bromobenzenesulfonic Acid Hydrate

Experimental Determination of pKa
Due to its strong acidic nature, the experimental determination of the pKa of 4-

Bromobenzenesulfonic acid requires careful consideration of the methodology. Potentiometric

titration stands as a robust and widely accepted method for such determinations.

Experimental Protocol: Potentiometric Titration
This protocol outlines the determination of the pKa of 4-Bromobenzenesulfonic acid hydrate
using potentiometric titration.

1. Materials and Reagents:

4-Bromobenzenesulfonic acid hydrate (high purity)

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M), carbonate-free

Potassium chloride (KCl) for ionic strength adjustment

Deionized, CO2-free water

pH electrode and meter, calibrated with standard buffers (pH 4, 7, and 10)

Automatic titrator or burette

Stir plate and stir bar

Beaker
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2. Procedure:

Solution Preparation:

Accurately weigh a sample of 4-Bromobenzenesulfonic acid hydrate and dissolve it in a

known volume of deionized, CO2-free water to prepare a solution of known concentration

(e.g., 0.01 M).

Add a sufficient amount of KCl to the solution to maintain a constant and known ionic

strength throughout the titration.

Titration Setup:

Place the beaker containing the 4-Bromobenzenesulfonic acid solution on the stir plate

and add a stir bar.

Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged

but not in contact with the stir bar.

Position the tip of the burette or the dispenser of the automatic titrator below the surface of

the solution.

Titration Process:

Begin stirring the solution at a constant rate.

Record the initial pH of the solution.

Add small, precise increments of the standardized NaOH solution.

After each addition, allow the pH reading to stabilize and then record the pH and the

volume of titrant added.

Continue the additions until the pH of the solution has passed the equivalence point and

entered the basic region.

Data Analysis:
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Plot the measured pH values (y-axis) against the volume of NaOH added (x-axis) to

generate a titration curve.

Determine the equivalence point, which is the point of inflection on the titration curve. This

can be more accurately determined by plotting the first derivative (ΔpH/ΔV) or the second

derivative (Δ²pH/Δ²V) of the titration curve.

The pKa is equal to the pH at the half-equivalence point.

3. Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle 4-Bromobenzenesulfonic acid, a corrosive substance, with care.

Perform the titration in a well-ventilated area.

Logical Workflow for pKa Determination
The following diagram illustrates the logical workflow for the experimental determination of the

pKa of 4-Bromobenzenesulfonic acid hydrate via potentiometric titration.
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Caption: Workflow for pKa determination by potentiometric titration.

Application in Chemical Synthesis
4-Bromobenzenesulfonic acid is a versatile and effective acid catalyst in various organic

reactions. Its strong acidity, coupled with its organic nature, makes it soluble in many organic

solvents, facilitating homogeneous catalysis. A prominent application is in esterification

reactions.

Role in Esterification
In the synthesis of esters from carboxylic acids and alcohols, 4-Bromobenzenesulfonic acid

serves as a proton source to activate the carbonyl group of the carboxylic acid, making it more

susceptible to nucleophilic attack by the alcohol. The general mechanism is outlined below.
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Caption: Catalytic role of 4-Bromobenzenesulfonic acid in esterification.

This guide provides a foundational understanding of the pKa of 4-Bromobenzenesulfonic
acid hydrate and its determination. The provided experimental protocol offers a practical

approach for researchers to accurately measure this important physicochemical parameter,

which is crucial for its effective application in chemical synthesis and other research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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